Cas no 4574-60-1 (Atropine-N-oxide Hydrochloride)

• Product Name: Atropine-N-oxide Hydrochloride
• CAS No: 4574-60-1
• MF: C₁₇H₂₄ClNO₄
• MW: 341.82976436615
• MDL: MFCD00035160
• CID: 930010
• PubChem ID: 6419888
• Update Time: 2025-05-24

Atropine-N-oxide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• atropine n-oxide hydrochloride
• Atropine-N-oxide hydrochloride
• atropine oxide HCl salt
• atropine oxide hydrochloride
• DL-Tropasaeure-(8-oxy-tropan-3endo-ylester),Hydrochlorid
• DL-tropic acid-(8-oxy-tropane-3endo-yl ester),hydrochloride
• Genatropine hydrochloride
• DTXSID5045384
• 1alphaH,5alphaH-Tropan-3alpha-ol (+-)-tropate (ester) 8-oxide hydrochloride
• HMS1568E16
• [(1S,5R)-8-methyl-8-oxido-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenylpropanoate;hydrochloride
• Atropine oxide hydrochloride (USAN)
• 1alphaH,5alphaH-Tropan-3alpha-ol (+-)-tropate(ester) 8-oxide hydrochloride
• AMINOXYTROPINE TROPATE HYDROCHLORIDE
• 4574-60-1 (HCl)
• Q27274672
• EINECS 224-959-1
• CHEMBL2146144
• Atropine Oxide HCl
• 4574-60-1
• QTRBWTMEQQSFLO-ICPLZUBISA-N
• endo-(1)-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl (hydroxymethyl)phenylacetate N-oxide hydrochloride
• CAS-4574-60-1
• Benzeneacetic acid, alpha-(hydroxymethyl)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, 8-oxide, hydrochloride, endo-(+-)-
• UNII-BI6GBW93CA
• BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, 8-OXIDE, HYDROCHLORIDE, ENDO-(+/-)-
• CCG-208421
• MFCD00035160
• BI6GBW93CA
• DTXCID3025384
• Prestwick_83
• Atropine Oxide Hydrochloride [USAN]
• Tox21_110544
• 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL (+/-)-TROPATE(ESTER) 8-OXIDE HYDROCHLORIDE
• D03011
• NCGC00016649-01
• (1R,3r,5S)-3-(3-hydroxy-2-phenylpropanoyloxy)-8-methyl-8-azabicyclo[3.2.1]octane 8-oxide hydrochloride
• (endo,anti)-(+/-)-a-(Hydroxymethyl)-8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl Ester Benzeneacetic Acid
• (endo, anti)-Atropine-N-oxide Hydrochloride
• Atropine oxide hydrochloride [WHO-DD]
• [(1R,5S)-8-methyl-8-oxido-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenylpropanoate;hydrochloride
• Atropine-N-oxide Hydrochloride

• MDL： MFCD00035160
• Inchi： 1S/C17H23NO4.ClH/c1-18(21)13-7-8-14(18)10-15(9-13)22-17(20)16(11-19)12-5-3-2-4-6-12;/h2-6,13-16,19H,7-11H2,1H3;1H/t13-,14+,15?,16?,18?;
• InChI Key： QTRBWTMEQQSFLO-ICPLZUBISA-N
• SMILES： Cl.[O-][N+]1(C)[C@@H]2CC(C[C@H]1CC2)OC(C(C1C=CC=CC=1)CO)=O

Computed Properties

• Exact Mass: 341.13900
• Monoisotopic Mass: 341.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 192-193°C
• PSA: 75.96000
• LogP: 2.70430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on Atropine-N-oxide Hydrochloride

Atropine-N-Oxide Hydrochloride: A Comprehensive Overview

Atropine-N-Oxide Hydrochloride, with the CAS number 4574-60-1, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of atropine, a well-known alkaloid with a rich history in medicine. The addition of the N-oxide group and the hydrochloride salt form introduces unique properties that make it valuable for various applications. In this article, we will delve into the structural characteristics, pharmacological effects, and recent advancements in research related to Atropine-N-Oxide Hydrochloride.

The molecular structure of Atropine-N-Oxide Hydrochloride is derived from atropine, which is an anticholinergic agent. The N-oxide modification alters the compound's chemical reactivity and pharmacokinetic profile. Recent studies have shown that this modification enhances its stability under certain conditions, making it more suitable for specific therapeutic uses. The hydrochloride salt form further influences its solubility and bioavailability, which are critical factors in drug delivery systems.

Atropine-N-Oxide Hydrochloride exhibits a range of pharmacological effects due to its interaction with muscarinic acetylcholine receptors. It is known for its ability to inhibit these receptors, leading to a variety of physiological responses. Recent research has focused on its potential applications in ophthalmology, where it has shown promise in treating conditions such as glaucoma and uveitis. Additionally, studies have explored its role in reducing intraocular pressure, a critical factor in managing eye-related disorders.

In terms of synthesis, Atropine-N-Oxide Hydrochloride can be derived from natural sources or synthesized chemically. Recent advancements in synthetic methods have improved the efficiency and scalability of production, which is essential for meeting the growing demand in pharmaceutical industries. Researchers have also investigated the use of green chemistry principles to minimize environmental impact during the synthesis process.

The pharmacokinetics of Atropine-N-Oxide Hydrochloride have been extensively studied to optimize its therapeutic efficacy. Studies indicate that it has a moderate absorption rate when administered orally, with significant first-pass metabolism in the liver. However, recent findings suggest that alternative routes of administration, such as subcutaneous or intravenous delivery, may enhance bioavailability and reduce side effects.

Atropine-N-Oxide Hydrochloride has also been explored for its potential in treating neurological disorders. Preclinical studies have demonstrated its ability to modulate cholinergic pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. While these findings are promising, further clinical trials are needed to establish its efficacy and safety profile in human subjects.

In conclusion, Atropine-N-Oxide Hydrochloride, with its unique chemical properties and diverse applications, remains a subject of intense research interest. Its role in ophthalmology, pharmacology, and potential neurological applications highlights its significance in modern medicine. As research continues to uncover new insights into its mechanisms and therapeutic potentials, this compound is poised to play an increasingly important role in drug development.